Cas no 72856-79-2 (Benzene, 1-bromo-4-methoxy-2-(methylthio)-)

• Product Name: Benzene, 1-bromo-4-methoxy-2-(methylthio)-
• CAS No: 72856-79-2
• MF: C₈H₉BrOS
• MW: 233.125460386276
• CID: 543351
• PubChem ID: 10922418
• Update Time: 2025-10-29

Benzene, 1-bromo-4-methoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-methoxy-2-(methylthio)-
• 1-bromo-4-methoxy-2-methylsulfanylbenzene
• SCHEMBL5878716
• CS-0257790
• F70703
• (2-bromo-5-methoxyphenyl)(methyl)sulfane
• 72856-79-2
• UNBHGZRFGJBINM-UHFFFAOYSA-N
• DTXSID70448475
• EN300-6774746
• 1-bromo-4-methoxy-2-(methylsulfanyl)benzene
• 1-Bromo-4-methoxy-2-methylthiobenzene

• Inchi： 1S/C8H9BrOS/c1-10-6-3-4-7(9)8(5-6)11-2/h3-5H,1-2H3
• InChI Key： UNBHGZRFGJBINM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1SC)OC

Computed Properties

• Exact Mass: 231.95577
• Monoisotopic Mass: 231.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 9.23

Additional information on Benzene, 1-bromo-4-methoxy-2-(methylthio)-

Comprehensive Overview of Benzene, 1-bromo-4-methoxy-2-(methylthio)- (CAS No. 72856-79-2)

Benzene, 1-bromo-4-methoxy-2-(methylthio)- (CAS No. 72856-79-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure, combines a bromine atom, a methoxy group, and a methylthio group on a benzene ring, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in its applications due to its potential in developing novel drug candidates and functional materials.

The chemical properties of 1-bromo-4-methoxy-2-(methylthio)benzene make it a valuable building block in organic synthesis. Its molecular formula, C₈H₉BrOS, indicates the presence of bromine, which is often utilized in cross-coupling reactions such as Suzuki-Miyaura and Heck reactions. These reactions are pivotal in creating complex molecules for pharmaceutical applications. Additionally, the methoxy and methylthio groups contribute to the compound's electron-rich nature, enhancing its reactivity in various chemical transformations.

One of the most searched topics related to Benzene, 1-bromo-4-methoxy-2-(methylthio)- is its role in medicinal chemistry. Recent studies highlight its potential as a precursor in the synthesis of bioactive molecules, including antimicrobial agents and anticancer compounds. The compound's ability to undergo selective functionalization makes it a favorite among chemists working on targeted drug design. Furthermore, its stability under various conditions ensures consistent performance in laboratory settings, a feature highly valued in high-throughput screening.

In the agrochemical sector, 1-bromo-4-methoxy-2-(methylthio)benzene is explored for its utility in developing crop protection agents. The compound's structural motifs are found in several pesticides and herbicides, where its derivatives exhibit potent activity against pests and weeds. This aligns with the growing demand for sustainable agriculture solutions, a hot topic in today's environmentally conscious market. Researchers are also investigating its potential in green chemistry applications, aiming to reduce the environmental footprint of chemical synthesis.

The material science community has shown keen interest in Benzene, 1-bromo-4-methoxy-2-(methylthio)- due to its potential in creating advanced polymers and electronic materials. Its aromatic structure and functional groups allow for incorporation into conductive polymers, which are essential for flexible electronics and energy storage devices. As the demand for renewable energy technologies rises, compounds like this are becoming increasingly relevant in the development of next-generation batteries and solar cells.

From a market perspective, the global demand for 1-bromo-4-methoxy-2-(methylthio)benzene is on the rise, driven by its diverse applications. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of pharmaceutical and agrochemical industries. Quality control and regulatory compliance are critical factors, ensuring that the compound meets the stringent standards required for industrial use. Additionally, advancements in analytical techniques have improved the purity assessment of this compound, further boosting its adoption in high-value applications.

For researchers and industry professionals, understanding the safety profile of Benzene, 1-bromo-4-methoxy-2-(methylthio)- is essential. While it is not classified as a hazardous substance under standard regulations, proper handling and storage are recommended to maintain its integrity. Material Safety Data Sheets (MSDS) provide detailed guidelines on its safe usage, emphasizing the importance of personal protective equipment (PPE) and ventilation systems in laboratory environments.

In conclusion, Benzene, 1-bromo-4-methoxy-2-(methylthio)- (CAS No. 72856-79-2) stands out as a multifaceted compound with significant potential across various industries. Its unique chemical properties, coupled with its applications in drug discovery, agriculture, and material science, make it a subject of ongoing research and development. As scientific advancements continue, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.